![molecular formula C24H16N4O5 B2918834 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one CAS No. 1207032-61-8](/img/structure/B2918834.png)
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups and rings, including a benzodioxol, an oxadiazol, and a phthalazinone. These groups are common in many pharmaceuticals and could potentially have interesting biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. These groups would likely contribute to the overall shape and properties of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might make it relatively rigid, and the various functional groups could affect its solubility, reactivity, and other properties .Scientific Research Applications
The compound 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one, also known as 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one, has several potential applications in scientific research. Below is a comprehensive analysis focusing on six unique applications:
Anticancer Research
This compound has shown promise in the field of anticancer research. The presence of the 1,3-benzodioxol-5-yl group is significant as it is found in many natural and synthetic molecules with a broad spectrum of biological activities, including antitumor properties . The compound’s structure allows for the design and synthesis of molecules that can be evaluated for their anticancer activity against various cancer cell lines.
Antioxidant Activity
The compound’s derivatives have been synthesized and evaluated for their antioxidant activity. The 1,3-benzodioxole ring system, which is part of this compound’s structure, is known to be a structural fragment in many biologically active compounds with antioxidant properties .
Tubulin Polymerization Inhibition
Due to the structural similarity with other indole-based antitubulin agents, this compound could potentially serve as a lead structure for the development of new antitubulin agents. These agents work by causing mitotic blockade and cell apoptosis through the modulation of microtubule assembly .
HDAC Inhibition
The intermediary compounds related to the synthesis of this compound have been used for the construction of trithiocarbonates as Histone deacetylase (HDAC) inhibitors . HDAC inhibitors are a class of compounds that interfere with the function of histone deacetylase, which can be used in cancer treatment to regulate gene expression.
Synthesis of Novel Derivatives
The compound’s structure allows for the synthesis of a variety of derivatives with potential biological activities. For example, the synthesis of new derivatives combining the 1,3-benzodioxol-5-yl group with other pharmacophoric fragments could lead to the discovery of compounds with diverse biological actions .
Pharmacological Research
Given the compound’s complex structure and the presence of multiple pharmacophoric elements, it can be used as a scaffold for the synthesis of molecules with various pharmacological activities. This includes the potential for sedative, hypotensive, anticonvulsant, antibacterial, and spasmolytic activities, as suggested by the activities of other compounds containing the 1,3-benzodioxole moiety .
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N4O5/c1-30-16-9-7-15(8-10-16)28-24(29)18-5-3-2-4-17(18)21(26-28)23-25-22(27-33-23)14-6-11-19-20(12-14)32-13-31-19/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXHJNVPBDFZKSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC6=C(C=C5)OCO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.